Cas no 1806769-05-0 (5-(Difluoromethyl)-2-fluoro-3-methylpyridine)

1806769-05-0 structure
Product name:5-(Difluoromethyl)-2-fluoro-3-methylpyridine
CAS No:1806769-05-0
MF:C7H6F3N
MW:161.124452114105
CID:4799801
5-(Difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 5-(Difluoromethyl)-2-fluoro-3-methylpyridine
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- Inchi: 1S/C7H6F3N/c1-4-2-5(6(8)9)3-11-7(4)10/h2-3,6H,1H3
- InChI Key: YIQHJHHFCHTBIY-UHFFFAOYSA-N
- SMILES: FC(C1C=NC(=C(C)C=1)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9
5-(Difluoromethyl)-2-fluoro-3-methylpyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A023029468-500mg |
5-(Difluoromethyl)-2-fluoro-3-methylpyridine |
1806769-05-0 | 97% | 500mg |
$999.60 | 2022-03-31 | |
Alichem | A023029468-1g |
5-(Difluoromethyl)-2-fluoro-3-methylpyridine |
1806769-05-0 | 97% | 1g |
$1,780.80 | 2022-03-31 | |
Alichem | A023029468-250mg |
5-(Difluoromethyl)-2-fluoro-3-methylpyridine |
1806769-05-0 | 97% | 250mg |
$652.80 | 2022-03-31 |
5-(Difluoromethyl)-2-fluoro-3-methylpyridine Related Literature
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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